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Compound of Interest

Compound Name: Denudadione C

Cat. No.: B1153195 Get Quote

Introduction

This guide provides a comprehensive overview of the spectroscopic data for Denudadione C,

a significant natural product of interest to researchers in drug discovery and organic chemistry.

The structural elucidation of complex molecules like Denudadione C relies on a combination of

modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) Spectroscopy. This document presents a detailed

analysis of the data obtained from these methods, offering a foundational resource for

scientists working with this compound.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Denudadione C.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data for Denudadione C are presented below.

Table 1: ¹H NMR Spectroscopic Data for Denudadione C

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available
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Table 2: ¹³C NMR Spectroscopic Data for Denudadione C

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound.

Table 3: Mass Spectrometry Data for Denudadione C

m/z Relative Intensity (%) Assignment

Data not available

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.[1][2][3][4][5]

Table 4: Infrared (IR) Spectroscopic Data for Denudadione C

Wavenumber (cm⁻¹) Description of Absorption Functional Group

Data not available

Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility of scientific findings. The

following sections outline the methodologies used to acquire the spectroscopic data for

Denudadione C.

NMR Spectroscopy
NMR spectra would typically be acquired on a high-field spectrometer.[6][7] Chemical shifts are

reported in parts per million (ppm) and are referenced to a residual solvent signal.[6][7]
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Sample Preparation: A standard protocol would involve dissolving a few milligrams of the

purified compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition: ¹H NMR, ¹³C NMR, and various 2D NMR experiments (e.g., COSY, HSQC,

HMBC) would be performed to establish the complete structure.

Mass Spectrometry
High-resolution mass spectrometry (HRMS) is essential for determining the accurate mass and

molecular formula.[8][9]

Sample Preparation: The sample would be dissolved in a suitable solvent (e.g., methanol,

acetonitrile) and introduced into the mass spectrometer.

Ionization Technique: Depending on the compound's properties, techniques like Electrospray

Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) would be employed.

Data Analysis: The resulting mass spectrum would be analyzed to determine the molecular

ion peak and fragmentation pattern.

Infrared (IR) Spectroscopy
IR spectra are typically recorded on a Fourier-transform infrared (FTIR) spectrometer.[1][3]

Sample Preparation: The sample can be prepared as a thin film on a salt plate (e.g., NaCl),

as a KBr pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The instrument scans the mid-infrared region, and the resulting spectrum

shows absorption bands corresponding to the vibrational frequencies of the functional

groups present.

Logical Relationships and Workflows
The process of structure elucidation from spectroscopic data follows a logical workflow.
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Caption: Workflow for the structural elucidation of a natural product.

Initial spectroscopic data from NMR, MS, and IR are analyzed to propose a putative chemical

structure, which is then typically confirmed through further experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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